Cas no 144584-67-8 (3-Bromo-2-fluorobenzotrifluoride)

• Product Name: 3-Bromo-2-fluorobenzotrifluoride
• CAS No: 144584-67-8
• MF: C₇H₃BrF₄
• MW: 242.996335268021
• MDL: MFCD00070812
• CID: 64864
• PubChem ID: 2736320
• Update Time: 2025-10-31

3-Bromo-2-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluorobenzotrifluoride
• 1-Bromo-2-fluoro-3-(trifluoromethyl)benzene~2-Fluoro-3-(trifluoromethyl)bromobenzene
• 2-FLUORO-3-(TRIFLUOROMETHYL)BROMOBENZENE
• Benzene,1-bromo-2-fluoro-3-(trifluoromethyl)-
• C7H3BrF4
• 1-bromo-2-fluoro-3-(trifluoromethyl)benzene
• 1-Bromo-2-fluoro-3-trifluoromethylbenzene
• 3-Bromo-2-fluoro-1-(trifluoromethyl)benzene
• 3-Bromo-α,α,α,2-tetrafluorotoluene
• Benzene, 1-bromo-2-fluoro-3-(trifluoromethyl)-
• 1-Bromo-2-fluoro-3-trifluoromethyl-benzene
• VPXCYIIXCVJZKZ-UHFFFAOYSA-N
• 2-fluoro-3-trifluoromethylbromobenzene
• PubChem4840
• Jsp002609
• PC1421M
• B3389
• AKOS005258439
• 3-Bromo-alpha,alpha,alpha,2-tetrafluorotoluene
• MFCD00070812
• 144584-67-8
• DTXSID70371274
• DS-12152
• SCHEMBL899344
• FT-0615139
• CS-W008328
• EN300-1590626
• AM61774
• SY014298
• AC-2333
• DTXCID30322308
• 3-Bromo-2-fluorobenzotrifluoride

• MDL： MFCD00070812
• Inchi： 1S/C7H3BrF4/c8-5-3-1-2-4(6(5)9)7(10,11)12/h1-3H
• InChI Key： VPXCYIIXCVJZKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)(F)F)=C1F

Computed Properties

• Exact Mass: 241.93500
• Monoisotopic Mass: 241.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.690 g/mL at 25 °C(lit.)
• Boiling Point: 168-169 °C(lit.)
• Flash Point: >100°C
• Refractive Index: n20/D 1.464(lit.)
• PSA: 0.00000
• LogP: 3.60700
• Solubility: Not determined

3-Bromo-2-fluorobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26-S36/37/39-S24/25-S23
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 3-Bromo-2-fluorobenzotrifluoride

3-Bromo-2-Fluorobenzotrifluoride (CAS No. 144584-67-8): An Overview and Recent Advances

3-Bromo-2-fluorobenzotrifluoride (CAS No. 144584-67-8) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, characterized by its unique 3-bromo and 2-fluoro substituents, along with a trifluoromethyl group, has attracted considerable attention due to its potential in the development of novel drugs and advanced materials.

The chemical structure of 3-Bromo-2-fluorobenzotrifluoride is represented by the formula C₉H₄BrF₄. The presence of the bromine and fluorine atoms, along with the trifluoromethyl group, imparts unique electronic and steric properties to this molecule. These properties make it an attractive starting material for a variety of synthetic transformations, particularly those involving nucleophilic substitution and cross-coupling reactions.

In recent years, the use of 3-Bromo-2-fluorobenzotrifluoride in pharmaceutical research has gained momentum. One notable application is in the synthesis of fluorinated pharmaceuticals. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drug molecules, making them more effective in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of fluorinated antiviral agents using 3-Bromo-2-fluorobenzotrifluoride as a key intermediate. These compounds exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2.

Beyond pharmaceuticals, 3-Bromo-2-fluorobenzotrifluoride has also found applications in materials science. The trifluoromethyl group imparts hydrophobic and lipophilic properties to the molecule, making it useful in the development of functional coatings and polymers. A recent study published in Advanced Materials explored the use of 3-Bromo-2-fluorobenzotrifluoride-derived monomers in the synthesis of high-performance polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronics, aerospace, and automotive industries.

The synthetic versatility of 3-Bromo-2-fluorobenzotrifluoride is further highlighted by its role in cross-coupling reactions. Palladium-catalyzed cross-coupling reactions are widely used to form carbon-carbon bonds in organic synthesis. The bromine atom in 3-Bromo-2-fluorobenzotrifluoride can be readily activated for these reactions, allowing for the efficient construction of complex molecular architectures. A study published in Organic Letters in 2020 demonstrated the use of 3-Bromo-2-fluorobenzotrifluoride in Suzuki-Miyaura coupling reactions to synthesize a range of substituted biaryls with high yields and excellent regioselectivity.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on the environmental fate and toxicity of 3-Bromo-2-fluorobenzotrifluoride is ongoing. Preliminary studies suggest that this compound has low toxicity and minimal environmental impact when used under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3-Bromo-2-fluorobenzotrifluoride (CAS No. 144584-67-8) is a valuable compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and properties make it an attractive starting material for various synthetic transformations. Ongoing research continues to uncover new applications and improve our understanding of this versatile compound.